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Compound of Interest

Compound Name: Sodium 2,4,6-trichlorophenolate

CAS No.: 3784-03-0

Cat. No.: B1260959

Get Quote

An In-Depth Technical Guide to Sodium 2,4,6-Trichlorophenolate: Synthesis,

Characterization, and Applications

This guide provides a comprehensive technical overview of sodium 2,4,6-trichlorophenolate,

a compound of significant interest in chemical synthesis and environmental science. Tailored

for researchers, scientists, and drug development professionals, this document delves into its

core chemical properties, provides detailed protocols for its synthesis and analysis, and

discusses its mechanism of action and chemical reactivity.

Core Molecular and Physical Properties
Sodium 2,4,6-trichlorophenolate is the sodium salt of 2,4,6-trichlorophenol (TCP). It is an

organochlorine compound that typically appears as a white to off-white crystalline powder.[1]

The conversion from the weakly acidic phenol (pKa of 6.23) to its sodium salt significantly

increases its water solubility, a critical factor in many of its applications and its environmental

mobility.[2]
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A precise understanding of the molecular formula and weight is foundational for all

stoichiometric calculations in synthesis and quantitative analysis.

Property Value Source(s)

Chemical Formula C₆H₂Cl₃NaO [3][4][5][6]

Molecular Weight 219.43 g/mol [5][7]

Monoisotopic Mass 217.906892 Da [6]

CAS Number 3784-03-0 [3][4][5][6]

Synonyms and Identifiers
In scientific literature and commercial databases, this compound is known by several names:

Sodium 2,4,6-trichlorophenoxide[6]

2,4,6-Trichlorophenol sodium salt[3][4][6]

Phenol, 2,4,6-trichloro-, sodium salt[3]

Dowicide B (related commercial product)[8]

Synthesis of Sodium 2,4,6-Trichlorophenolate
The synthesis of sodium 2,4,6-trichlorophenolate is a straightforward acid-base

neutralization reaction. The primary precursor, 2,4,6-trichlorophenol, is typically synthesized via

the controlled, deep chlorination of phenol.[9] The subsequent neutralization must be

performed carefully to prevent the formation of oxidative side-products, which can include

highly toxic polychlorinated dibenzodioxins (PCDDs) under certain conditions, particularly high

heat.[2]

Synthesis Workflow Diagram
The following diagram illustrates the logical flow from the starting material to the final, purified

product.
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Step 1: Neutralization Reaction

Step 2: Purification
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Caption: Workflow for the laboratory synthesis of Sodium 2,4,6-Trichlorophenolate.
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Detailed Laboratory Synthesis Protocol
This protocol is designed for laboratory-scale synthesis and prioritizes safety and purity. The

causality behind using a reducing agent in industrial processes is to suppress oxidative side

reactions; for this lab-scale protocol, controlled temperature and inert atmosphere serve a

similar purpose, minimizing degradation.[2]

Materials:

2,4,6-Trichlorophenol (TCP) (CAS: 88-06-2)

Sodium hydroxide (NaOH)

Ethanol, Reagent Grade

Deionized Water

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Vacuum filtration apparatus (Büchner funnel, filter flask)

Procedure:

Preparation: In a 250 mL round-bottom flask, dissolve 10.0 g (50.6 mmol) of 2,4,6-

trichlorophenol in 100 mL of an ethanol/water (1:1 v/v) mixture. Stir until fully dissolved.

Reagent Addition: Prepare a 10 M solution of NaOH. Stoichiometrically, add 5.06 mL of the

10 M NaOH solution (50.6 mmol) dropwise to the stirring TCP solution at room temperature.

An inert atmosphere (e.g., nitrogen) is recommended to prevent oxidation.

Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (~80-90°C) for 1

hour to ensure complete reaction. The solution should be clear.

Crystallization: Remove the heat source and allow the solution to cool slowly to room

temperature. Further cool the flask in an ice bath for 1-2 hours to maximize crystal formation.

Isolation: Collect the white crystalline product by vacuum filtration using a Büchner funnel.
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Purification: Wash the filter cake with a small amount of cold ethanol to remove any

unreacted starting material or impurities.

Drying: Dry the purified product in a vacuum oven at 50-60°C to a constant weight. The

expected yield is typically high (>90%).

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and concentration

of the synthesized compound. As the sodium salt is non-volatile, techniques like GC-MS are

performed on the protonated parent compound, 2,4,6-trichlorophenol.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary method for quantifying sodium 2,4,6-trichlorophenolate and assessing its

purity. A reverse-phase method is typically employed.[3]

Protocol for HPLC Analysis:

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v)

containing 0.1% phosphoric acid or formic acid. The acid ensures the phenolate is

protonated to its phenol form for consistent retention.[3]

Flow Rate: 1.0 mL/min.

Detection: UV detection at 290 nm.[10]

Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a

known concentration (e.g., 100 µg/mL). Filter through a 0.45 µm syringe filter before

injection.

Quantification: Use an external standard calibration curve prepared with a certified reference

standard of 2,4,6-trichlorophenol.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS provides definitive structural confirmation and high sensitivity, especially for trace-level

analysis in complex matrices. The analysis is performed on the more volatile 2,4,6-

trichlorophenol.[5][11][12]

Protocol for GC-MS Analysis (of the parent TCP):

Sample Preparation (Acidification): Dissolve the sodium 2,4,6-trichlorophenolate sample in

water and acidify to a pH < 2 with concentrated HCl. This converts the salt back to the

phenol.

Extraction: Extract the aqueous solution with a suitable organic solvent like dichloromethane

or perform Headspace Solid-Phase Microextraction (HS-SPME) for trace analysis.[5]

Instrumentation: GC system coupled to a Mass Spectrometer.

Column: A low-polarity capillary column, such as a TG-5SilMS (5% diphenyl / 95% dimethyl

polysiloxane).[11]

GC Conditions:

Injector: Splitless mode at 260°C.

Oven Program: Initial temperature of 40°C (hold for 3 min), ramp at 10°C/min to 80°C,

then ramp at 15°C/min to 250°C (hold for 3 min).[12]

Carrier Gas: Helium.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Detection: Scan mode or Selected Ion Monitoring (SIM) for higher sensitivity, targeting

characteristic ions such as m/z 196, 198, and 160.[12][13]

Analytical Workflow Diagram
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Caption: Standard analytical workflows for the characterization of Sodium 2,4,6-
Trichlorophenolate.

Spectroscopic Data
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Technique Expected Characteristics

FT-IR (KBr)

Characteristic peaks for aromatic C-H stretching

(~3050-3100 cm⁻¹), aromatic C=C stretching

(~1400-1600 cm⁻¹), strong C-O stretching

(~1200-1300 cm⁻¹), and C-Cl stretching (~600-

800 cm⁻¹). The broad O-H peak from the parent

phenol (~3200-3600 cm⁻¹) will be absent.

¹H NMR

A single sharp peak (singlet) in the aromatic

region (~7.3-7.5 ppm) corresponding to the two

equivalent protons at the C3 and C5 positions.

The acidic proton from the parent phenol will be

absent.

¹³C NMR

Six distinct signals are expected, corresponding

to the six carbons of the aromatic ring. Carbons

bearing chlorine atoms will be downfield, as will

the carbon attached to the oxygen (C1).

Mass Spec. (EI)

Performed on the parent phenol (TCP). A

characteristic isotopic cluster for the molecular

ion [M]⁺ due to the three chlorine atoms (³⁵Cl

and ³⁷Cl) will be observed around m/z 196, 198,

200.

Reactivity and Mechanism of Action
Chemical Reactivity
The phenolate oxygen is a strong nucleophile, making the compound susceptible to reactions

with electrophiles. However, its most significant reaction from a safety and environmental

perspective is its potential to form polychlorinated dibenzo-p-dioxins (PCDDs) and

dibenzofurans (PCDFs) upon thermal decomposition or incomplete combustion.[2] This occurs

via the elimination of ortho-chlorines and subsequent condensation reactions. This reactivity

underscores the need for careful handling and disposal, avoiding high temperatures.

Biocidal and Toxicological Mechanism
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Chlorinated phenols are known biocides. Their toxicity generally increases with the degree of

chlorination. The primary mechanism of action for higher chlorinated phenols is believed to be

the disruption of cellular energy metabolism.[14]

Uncoupling of Oxidative Phosphorylation: The chlorophenate ion can act as a protonophore,

shuttling protons across the inner mitochondrial membrane. This dissipates the proton

gradient required by ATP synthase to produce ATP, effectively uncoupling electron transport

from energy production.[14]

Membrane Damage: Like other phenols, it can intercalate into the lipid bilayer of cell

membranes, increasing permeability and causing leakage of essential cellular components.

[15]

Genotoxicity: The parent compound, 2,4,6-trichlorophenol, is classified as a probable human

carcinogen and is considered a mutagenic agent, capable of interfering with the function of

nucleic acids.[1][6]

Applications and Relevance
While its direct use has diminished due to toxicity concerns, sodium 2,4,6-trichlorophenolate
and its parent compound have historically been important in several fields:

Chemical Intermediate: It serves as a precursor in the synthesis of more complex molecules,

including certain herbicides, fungicides, and polymers.[2]

Biocide: Historically used as a fungicide, antiseptic, and anti-mildew agent in wood, leather,

and textiles.[16]

Research: It is frequently used as a model compound in environmental research for studying

the biodegradation of chlorinated pollutants and for developing remediation technologies.[4]

[17][18]

Safety and Handling
Sodium 2,4,6-trichlorophenolate is a hazardous substance and must be handled with

appropriate precautions.
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Toxicity: Harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[6]

Carcinogenicity: The parent compound is classified as a suspected human carcinogen.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[15]

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid

creating dust.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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